Cas no 209904-68-7 (Methanone,(3,4-dimethoxyphenyl)[(3R,4R,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-4-(hydroxymethyl)-3-furanyl]-)

• Product Name: Methanone,(3,4-dimethoxyphenyl)[(3R,4R,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-4-(hydroxymethyl)-3-furanyl]-
• CAS No: 209904-68-7
• MF: C₂₂H₂₆O₇
• MW: 402.437647342682
• CID: 284946
• Update Time: 2024-03-01

Methanone,(3,4-dimethoxyphenyl)[(3R,4R,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-4-(hydroxymethyl)-3-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,4-dimethoxyphenyl)[(3R,4R,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-4-(hydroxymethyl)-3-furanyl]-
• Magnone A
• Methanone, (3,4-dimethoxyphenyl)[(3R,4R,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-4-(hydroxymethyl)-3-furanyl]-
• (+)-Magnone A

• Inchi： 1S/C22H26O7/c1-25-17-7-5-13(9-19(17)27-3)21(24)16-12-29-22(15(16)11-23)14-6-8-18(26-2)20(10-14)28-4/h5-10,15-16,22-23H,11-12H2,1-4H3/t15-,16-,22+/m0/s1
• InChI Key： PYUASVNLYYZKLA-PONJGIIJSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)([C@@H]1[C@H](CO)[C@@H](C2=CC=C(OC)C(OC)=C2)OC1)=O

Computed Properties

• Exact Mass: 402.16788
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• XLogP3: 0.688

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Melting Point: 149-150 °C
• Boiling Point: 568.1±50.0 °C(Predicted)
• PSA: 83.45
• pka: 14.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,9'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,9'-epoxylignans